ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H24N2O4/c1-4-28-22(27)16-7-9-18(10-8-16)23-21(26)17-12-20(25)24(13-17)19-11-14(2)5-6-15(19)3/h5-11,17H,4,12-13H2,1-3H3,(H,23,26)
• InChI Key: MFJCWIICAPLPMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CC(=O)N(C2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

Ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate, also known as EDPB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development. EDPB belongs to the class of pyrrolidinecarboxamide derivatives and has been shown to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate is not fully understood. However, studies suggest that ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate exerts its biological activities by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has been shown to exhibit several biochemical and physiological effects. In vitro studies have reported that ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate inhibits the proliferation of cancer cells and induces apoptosis. ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in activated macrophages. In addition, ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has been shown to scavenge free radicals and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate is its potent biological activity against cancer cells and its anti-inflammatory and antioxidant properties. However, one of the limitations of ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

Further research is needed to fully understand the mechanism of action of ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate and its potential applications in drug development. Future studies should focus on optimizing the synthesis of ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate and improving its solubility in water. In addition, the in vivo efficacy and toxicity of ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate should be evaluated to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate involves the reaction of 4-aminobenzoic acid ethyl ester with N-(2,5-dimethylphenyl)-3-oxo-4-azetidinecarboxamide in the presence of a coupling agent. The resulting product is then purified through column chromatography to obtain pure ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate.

Scientific Research Applications

Ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has been extensively studied for its potential applications in drug development. Several studies have reported that ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. ethyl 4-({[1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma.